Cas no 28466-26-4 (1H-pyrazol-4-amine)

• Product Name: 1H-pyrazol-4-amine
• CAS No: 28466-26-4
• Molecular Formula: C₃H₅N₃
• Molecular Weight: 83.0918996334076
• MDL: MFCD01693729
• CID: 53329
• PubChem ID: 354335390

1H-pyrazol-4-amine Properties

Names and Identifiers

• 4-Aminopyrazole
• 4-Amino-1H-pyrazole
• 1H-pyrazol-4-amine
• 1H-PYRAZOL-4-YLAMINE
• 1H-pyrazole-4-amine
• 1<i>H<
• 3-pyrazolylamine
• 4-NH2-pyrazole
• Pyrazole,4-amino
• pyrazole-4-ylamine
• 4-氨基吡唑

• MDL： MFCD01693729
• InChIKey： AXINVSXSGNSVLV-UHFFFAOYSA-N
• Inchi： 1S/C3H5N3/c4-3-1-5-6-2-3/h1-2H,4H2,(H,5,6)
• SMILES： N1C=C(C=N1)N

Computed Properties

• Exact Mass: 83.04830
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 83.048
• Heavy Atom Count: 6
• Complexity: 45.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• LogP: 0.57310
• PSA: 54.70000
• Refractive Index: 1.5060 (estimate)
• Boiling Point: 366.2℃ at 760 mmHg
• Melting Point: 77-82 °C
• Flash Point: 182.6℃
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: 1.0248 (rough estimate)

1H-pyrazol-4-amine Security Information

• Symbol:
• RTECS：UQ4993000
• WGK Germany：3
• Safety Instruction： 26-36/37
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1H-pyrazol-4-amine Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%